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Compound of Interest

1,7-Naphthyridine-2-carboxylic
Compound Name: d
aci

cat. No.: B1612330

Molecular Structure and Core Properties

1,7-Naphthyridine-2-carboxylic acid belongs to a class of compounds known as
diazanaphthalenes, featuring a fused bicyclic system composed of two pyridine rings.[6] The
precise arrangement of the nitrogen atoms and the substitution of a carboxylic acid group at
the 2-position dictates its unique chemical personality, influencing its reactivity, solubility, and
potential for biological interactions. The inhibitory activity of 1,7-naphthyridine analogues
against enzymes like PIP4K2A underscores the importance of this specific scaffold in targeted

therapeutic design.[7]
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1. Preparation
Add excess solid compound
to buffer (e.g., PBS pH 7.4)

nsure saturation

2. Equilibration
Shake at constant temp
(e.g., 25°C) for 24h

solate saturated solution

3. Separation
Centrifuge to pellet
undissolved solid

onfirm solid pellet remains

4. Analysis
Quantify supernatant
concentration via HPLC-UV

Result
Thermodynamic Solubility
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1. Sample Prep
Dissolve compound in
water/co-solvent

i

2. Acidification
Titrate with HCI to fully
protonate all sites

3. Titration
Titrate with NaOH, recording
pH after each addition

4. Plot Data
Graph pH vs. Volume of NaOH

i

5. pKa Determination
Identify half-equivalence point(s)
from the titration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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